Cas no 1241390-25-9 ((Z)-4-(4-Hydroxy-3,5-dimethoxybenzylidene)-1,2-dimethyl-1H-imidazol-5(4H)-one)

• Product Name: (Z)-4-(4-Hydroxy-3,5-dimethoxybenzylidene)-1,2-dimethyl-1H-imidazol-5(4H)-one
• CAS No: 1241390-25-9
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 2360980
• Update Time: 2025-10-31

(Z)-4-(4-Hydroxy-3,5-dimethoxybenzylidene)-1,2-dimethyl-1H-imidazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (Z)-4-(4-hydroxy-3,5-dimethoxybenzylidene)-1,2-dimethyl-1H-imidazol-5(4H)-one
• (Z)-4-(4-Hydroxy-3,5-dimethoxybenzylidene)-1,2-dimethyl-1H-imidazol-5(4H)-one

• Inchi： 1S/C14H16N2O4/c1-8-15-10(14(18)16(8)2)5-9-6-11(19-3)13(17)12(7-9)20-4/h5-7,17H,1-4H3
• InChI Key： WOPQYZBWDNTFNM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C=C1C(N(C)C(C)=N1)=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 433
• Topological Polar Surface Area: 71.4

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.6 g/l) (25 º C),

Additional information on (Z)-4-(4-Hydroxy-3,5-dimethoxybenzylidene)-1,2-dimethyl-1H-imidazol-5(4H)-one

Introduction to (Z)-4-(4-Hydroxy-3,5-dimethoxybenzylidene)-1,2-dimethyl-1H-imidazol-5(4H)-one and Its CAS No. 1241390-25-9

The compound with the CAS number 1241390-25-9 is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. Specifically, the product name (Z)-4-(4-Hydroxy-3,5-dimethoxybenzylidene)-1,2-dimethyl-1H-imidazol-5(4H)-one provides a detailed structural insight into its chemical composition. This compound belongs to the class of heterocyclic molecules, which are widely studied for their diverse biological activities and potential applications in drug development.

The structural framework of this molecule consists of an imidazole core, which is a common motif in many bioactive compounds. The imidazole ring is substituted with various functional groups that contribute to its unique chemical properties. Notably, the presence of a benzylidene group attached to the imidazole ring via a double bond enhances its reactivity and potential for further derivatization. This feature makes it a valuable scaffold for designing novel compounds with tailored biological activities.

One of the most intriguing aspects of this compound is its potential as a pharmacophore. The combination of the hydroxy and dimethoxy substituents on the benzylidene group introduces polarity and electronic effects that can influence its interactions with biological targets. These substituents are known to modulate the electronic properties of aromatic rings, thereby affecting the compound's binding affinity and selectivity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The imidazole scaffold, in particular, has been extensively explored for its role in various pharmacological applications. For instance, imidazole derivatives have shown promise in the treatment of infectious diseases, inflammation, and even cancer. The compound in question, (Z)-4-(4-Hydroxy-3,5-dimethoxybenzylidene)-1,2-dimethyl-1H-imidazol-5(4H)-one, is no exception and has been investigated for its potential therapeutic effects.

The stereochemistry of the benzylidene group, specifically the (Z) configuration mentioned in its name, plays a crucial role in determining its biological activity. Stereoisomers often exhibit different pharmacological profiles due to variations in their spatial arrangement. The (Z) configuration can influence how the molecule interacts with enzymes and receptors, potentially leading to enhanced efficacy or selectivity compared to its (E) counterpart.

In terms of synthetic chemistry, this compound represents an excellent example of how functional groups can be strategically incorporated into a molecular framework to achieve desired properties. The synthesis of such molecules typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

The pharmaceutical industry has shown great interest in developing novel heterocyclic compounds due to their versatility and potential for drug discovery. Computational methods are increasingly being used to predict the biological activity of these molecules before they are synthesized in the lab. This approach helps in reducing costs and time by identifying promising candidates early in the discovery process.

In conclusion, (Z)-4-(4-Hydroxy-3,5-dimethoxybenzylidene)-1,2-dimethyl-1H-imidazol-5(4H)-one (CAS No. 1241390-25-9) is a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it a valuable candidate for further investigation into its biological activities and therapeutic applications. As research continues to uncover new insights into the properties of heterocyclic compounds, this molecule is likely to play an important role in future drug development efforts.